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Trial
Phase

Patient Population

Key Efficacy
Findings
(PSA50
Response)

Most Common
Treatment-
Emergent Adverse
Events (All Grades)

Most Common Grade
3-4 Adverse Events

ARMOR1
(Phase I)
[1]

Chemotherapy-
naïve CRPC (n=49)

22% (11/49
patients)

Fatigue, Liver
Function Test (LFT)

abnormalities,
Pruritus (itching),

Nausea, Diarrhea [1]

Grade 3 LFT
abnormalities; One

case of Grade 4
rhabdomyolysis (with

concurrent simvastatin)
[1]

ARMOR2
(Phase II)
[1]

Treatment-naive
CRPC (n=60)

70% (42/60
patients)

Nausea (34%),
Fatigue (33%),

Pruritus (26%) [1]

Increased ALT (5%),
Pruritus (4%),

Hypokalemia (3%) [1]

ARMOR2
(Phase II)
[2]

Patients with AR C-

terminal loss
(suggestive of AR-

V7 variant) (n=7)

86% (6/7

patients)

Information not

specified in detail for
this subgroup

Median time to PSA

progression: 7.3
months [2]

Detailed Toxicity and Safety Management

Hepatic Events: Liver function test (LFT) abnormalities were observed in ARMOR1 [1]. Most were
asymptomatic and resolved upon drug discontinuation; 6 of 7 patients with LFT elevations were
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successfully rechallenged with galeterone without recurrent grade 3 events [1].

Pruritus: Notably frequent, occurring in 26% of patients in ARMOR2 and appearing as both a low-
grade and a grade 3-4 event [1].

Mineralocorticoid Effects: Galeterone selectively inhibits CYP17A1 lyase but not
hydroxylyase, unlike abiraterone. This selectivity prevents the upstream mineralocorticoid excess

that causes hypertension, hypokalemia, and fluid retention [1]. Galeterone does not require
coadministration of steroids [1].

Drug Interaction: A single case of grade 4 rhabdomyolysis occurred in a patient taking concurrent
simvastatin [1].

Mechanism of Action and Clinical Significance

Galeterone's unique triple mechanism of action underlies its differentiated efficacy and safety profile.

Galeterone Triple Mechanism of Action

1. Inhibits Androgen Synthesis
(CYP17A1 Lyase Inhibition)

Disrupted AR Signaling

2. Antagonizes Androgen Receptor
(Competes with Androgen Binding)

3. Degrades Androgen Receptor
(Induces AR Protein Degradation)

Click to download full resolution via product page

This multi-targeted approach is particularly significant for overcoming resistance mediated by AR splice

variant 7 (AR-V7), a truncated, constitutively active form of the AR lacking the ligand-binding domain that

confers resistance to enzalutamide and abiraterone [3]. Galeterone's ability to degrade AR protein

potentially targets both full-length AR and AR-V7 [3] [1].

Comparison to Standard Care and Clinical Context

Direct head-to-head comparison data for toxicity profiles is limited, as galeterone has not yet been approved.

The planned ARMOR3-SV Phase III trial was designed as a direct comparator study.
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ARMOR3-SV Design: This was a biomarker-directed registrational trial, randomizing patients with

AR-V7-positive mCRPC to receive either galeterone or enzalutamide, with a primary endpoint of
radiographic progression-free survival [2] [3] [4].

Clinical Implications: The clinical development of galeterone represents a shift towards biomarker-
selected therapy in prostate cancer [3] [4]. Its activity in AR-V7-positive patients and distinct safety

profile suggest a potential niche for treating tumors resistant to existing AR-directed therapies.

In summary, as an investigational agent, galeterone's key differentiators are its novel triple mechanism of

action, promising activity in AR-V7-positive CRPC, and a safety profile characterized by the absence of

mineralocorticoid excess. Its definitive role in therapy relative to standard care awaits further clinical trial

results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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